Cas no 1354787-44-2 (N-(2,4-Dimethoxybenzyl)pyrimidin-4-amine)

• Product Name: N-(2,4-Dimethoxybenzyl)pyrimidin-4-amine
• CAS No: 1354787-44-2
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 2136872
• Update Time: 2025-05-21

N-(2,4-Dimethoxybenzyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxybenzyl)pyrimidin-4-amine
• JFPYIXGPHPIBOB-UHFFFAOYSA-N
• N-(2,4-dimethoxybenzyl)pyrimidine-4-amine
• N-(2,4-dimethoxybenzyl) pyrimidin-4-amine
• N-(2,4-dimethoxybenzyl) pyrimidine-4-amine
• N-(2,4-Dimethoxybenzyl)pyrimidin-4-amine

• Inchi： 1S/C13H15N3O2/c1-17-11-4-3-10(12(7-11)18-2)8-15-13-5-6-14-9-16-13/h3-7,9H,8H2,1-2H3,(H,14,15,16)
• InChI Key： JFPYIXGPHPIBOB-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CNC1C=CN=CN=1)OC

Computed Properties

• Exact Mass: 245.116
• Monoisotopic Mass: 245.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.3

Additional information on N-(2,4-Dimethoxybenzyl)pyrimidin-4-amine

N-(2,4-Dimethoxybenzyl)pyrimidin-4-amine (CAS 1354787-44-2): A Versatile Building Block in Medicinal Chemistry

N-(2,4-Dimethoxybenzyl)pyrimidin-4-amine (CAS 1354787-44-2) is a specialized heterocyclic compound that has gained significant attention in pharmaceutical research and drug discovery. This pyrimidine derivative features a unique 2,4-dimethoxybenzyl substitution pattern, making it a valuable intermediate for the synthesis of biologically active molecules. With the growing demand for targeted therapies and small molecule drugs, compounds like N-(2,4-dimethoxybenzyl)pyrimidin-4-amine are becoming increasingly important in modern medicinal chemistry.

The molecular structure of N-(2,4-dimethoxybenzyl)pyrimidin-4-amine combines the electron-rich aromatic system of the dimethoxybenzyl group with the hydrogen-bonding capabilities of the pyrimidine ring. This dual functionality allows the compound to participate in various molecular interactions, which is particularly valuable in the design of enzyme inhibitors and receptor modulators. Recent studies in computational chemistry have highlighted the potential of such compounds in structure-based drug design, especially for targets involved in cancer signaling pathways and neurological disorders.

In pharmaceutical applications, N-(2,4-dimethoxybenzyl)pyrimidin-4-amine serves as a key precursor for the development of kinase inhibitors, which represent one of the most promising classes of targeted anticancer agents. The compound's structural flexibility allows for further derivatization at multiple positions, enabling medicinal chemists to fine-tune pharmacokinetic properties and target selectivity. Current research trends in personalized medicine have increased the demand for such versatile chemical building blocks that can be adapted to specific therapeutic needs.

The synthesis of N-(2,4-dimethoxybenzyl)pyrimidin-4-amine typically involves nucleophilic aromatic substitution reactions between appropriately functionalized pyrimidine precursors and 2,4-dimethoxybenzylamine. Recent advances in green chemistry have led to the development of more efficient synthetic routes with improved atom economy and reduced environmental impact. These improvements are particularly relevant given the growing emphasis on sustainable pharmaceutical manufacturing practices in the chemical industry.

From a drug metabolism perspective, the methoxy groups in N-(2,4-dimethoxybenzyl)pyrimidin-4-amine offer interesting possibilities for metabolic stability optimization. Medicinal chemists are increasingly focusing on such structural features to address challenges related to drug clearance and bioavailability. The compound's balanced lipophilicity profile makes it particularly suitable for crossing biological barriers while maintaining sufficient water solubility for formulation development.

In the context of intellectual property and patent literature, N-(2,4-dimethoxybenzyl)pyrimidin-4-amine has appeared in numerous applications related to tyrosine kinase inhibitors and epigenetic modulators. The compound's versatility has made it a valuable asset in pharmaceutical patent strategies, particularly for companies developing next-generation therapeutics in oncology and inflammation. Recent patent analyses reveal an upward trend in the use of such privileged structures in drug discovery programs.

The commercial availability of N-(2,4-dimethoxybenzyl)pyrimidin-4-amine (CAS 1354787-44-2) from specialty chemical suppliers has facilitated its adoption in both academic research and industrial R&D. Quality control specifications typically include rigorous testing for chemical purity and structural identity, ensuring reproducibility in medicinal chemistry applications. The growing market for custom synthesis services has further increased access to this valuable chemical intermediate for researchers worldwide.

Looking ahead, the role of N-(2,4-dimethoxybenzyl)pyrimidin-4-amine in drug discovery is expected to expand as researchers explore new applications in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. The compound's ability to serve as a molecular scaffold for diverse biological targets positions it as a valuable tool in the ongoing search for innovative medicines to address unmet medical needs. As the pharmaceutical industry continues to embrace fragment-based drug design approaches, the demand for such well-characterized chemical building blocks is likely to grow significantly.